1-(3-Chloro-4-methylphenyl)-3-((4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)urea

• IUPAC Name: 1-(3-chloro-4-methylphenyl)-3-[(4-methoxy-6-piperidin-1-yl-1,3,5-triazin-2-yl)methyl]urea
• InChI: InChI=1S/C18H23ClN6O2/c1-12-6-7-13(10-14(12)19)21-17(26)20-11-15-22-16(24-18(23-15)27-2)25-8-4-3-5-9-25/h6-7,10H,3-5,8-9,11H2,1-2H3,(H2,20,21,26)
• InChI Key: LHXKWRZIMSCRTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NCC2=NC(=NC(=N2)OC)N3CCCCC3)Cl
• Molecular Formula: C18H23ClN6O2
• Molecular Weight: 390.9 g/mol

Description

1-(3-Chloro-4-methylphenyl)-3-((4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)urea is a useful research compound. Its molecular formula is C18H23ClN6O2 and its molecular weight is 390.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

Research has focused on synthesizing novel compounds with the core structure similar to "1-(3-Chloro-4-methylphenyl)-3-((4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)urea" and characterizing their chemical properties. For example, studies on the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduced a new class of cyclic dipeptidyl ureas, showcasing the versatility of triazinyl derivatives in forming pseudopeptidic structures composed of different amino acids bonded through a urea moiety (Sañudo, Marcaccini, Basurto, & Torroba, 2006).

Antimicrobial Activities

Another significant area of research is the exploration of antimicrobial activities associated with triazine derivatives. A study synthesized novel 1,2,4-triazole derivatives, revealing that some compounds exhibited good or moderate activities against test microorganisms, suggesting potential applications in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Medicinal Chemistry and Drug Discovery

In the realm of medicinal chemistry, compounds with a similar structure have been investigated for their potential as drug candidates. The discovery of urea-based TRPV1 antagonists for alleviating chronic pain without the undesirable side effects seen in previous compounds underscores the importance of structural innovation in developing more effective and safer therapeutic agents (Nie, Li, Qiao, Hu, Gao, Wang, Qiao, Wang, Yan, & Qian, 2020).

Corrosion Inhibition

The corrosion inhibition performance of triazinyl urea derivatives on mild steel in hydrochloric acid solutions has been studied, demonstrating the efficacy of these compounds in protecting against corrosion. This application is particularly relevant in industrial settings where corrosion resistance is critical (Mistry, Patel, Patel, & Jauhari, 2011).